Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate

• IUPAC Name: methyl 4-[(4,6-diaminopyrimidin-2-yl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C13H14N4O2S/c1-19-12(18)9-4-2-8(3-5-9)7-20-13-16-10(14)6-11(15)17-13/h2-6H,7H2,1H3,(H4,14,15,16,17)
• InChI Key: LGOUGJBIFOBRRV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CSC2=NC(=CC(=N2)N)N
• Molecular Formula: C13H14N4O2S
• Molecular Weight: 290.34 g/mol

Description

Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate, also known as PDDM, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of dihydrofolate reductase, an enzyme involved in the synthesis of DNA, RNA, and amino acids.

Mechanism of Action

Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate acts as a competitive inhibitor of dihydrofolate reductase, blocking the conversion of dihydrofolate to tetrahydrofolate. This inhibition disrupts the synthesis of DNA, RNA, and amino acids, leading to cell death.
Biochemical and Physiological Effects:
Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate has been shown to have potent antiproliferative effects on cancer cells, inhibiting their growth and inducing apoptosis. It has also been shown to be effective against bacterial and parasitic infections. In addition, Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate in lab experiments is its potency and specificity as a dihydrofolate reductase inhibitor. However, one limitation is its potential toxicity, which can vary depending on the cell or organism being studied.

Future Directions

There are several future directions for research on Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate. One area of interest is the development of Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate derivatives with improved potency and selectivity. Another area of interest is the use of Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate in combination with other drugs to enhance their efficacy. Additionally, Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate could be further studied for its potential use in the treatment of inflammatory diseases and parasitic infections.
In conclusion, Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate is a valuable tool in scientific research, with its potent inhibition of dihydrofolate reductase and broad range of applications. Further research on Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate and its derivatives could lead to new insights into the mechanisms of various biological processes and the development of new treatments for diseases.

Synthesis Methods

Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate can be synthesized through a multistep process involving the reaction of 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoic acid with methyl chloroformate. The final product is obtained through purification by column chromatography.

Scientific Research Applications

Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate has been extensively used in scientific research as a tool to study the role of dihydrofolate reductase in various biological processes. It has been shown to be effective in inhibiting the growth of cancer cells, bacteria, and parasites. Methyl 4-[(4,6-diaminopyrimidin-2-ylthio)methyl]benzoate has also been used to study the mechanisms of resistance to antifolate drugs.